Cas no 10176-24-6 (tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate)

• Product Name: tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate
• CAS No: 10176-24-6
• MF: C₁₅H₁₄ClN₃O₂
• MW: 303.743562221527
• CID: 5954888
• PubChem ID: 22695981
• Update Time: 2025-06-20

tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate
• DTXSID901205333
• NCGC00291806-01
• 1,1-Dimethylethyl 3-chloro-alpha-cyano-2-quinoxalineacetate
• 10176-24-6
• AKOS005646555
• AB01296351-01
• EN300-22305663
• Z992946896

• Inchi： 1S/C15H14ClN3O2/c1-15(2,3)21-14(20)9(8-17)12-13(16)19-11-7-5-4-6-10(11)18-12/h4-7,9H,1-3H3
• InChI Key： UZVXRIAPCQUKNH-UHFFFAOYSA-N
• SMILES： ClC1C(C(C#N)C(=O)OC(C)(C)C)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 303.0774544g/mol
• Monoisotopic Mass: 303.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.9Ų

Additional information on tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate

Professional Introduction to Tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate (CAS No. 10176-24-6)

Tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate, with the CAS number 10176-24-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both a cyano group and a tert-butyl ester moiety in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The quinoxaline core of tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate is a key feature that contributes to its pharmacological interest. Quinoxalines have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The 3-chloro substitution on the quinoxaline ring enhances its binding affinity to biological targets, thereby increasing its potential as a pharmacophore. This modification has been strategically employed in the design of novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of cyanoacetic acid derivatives in the development of bioactive molecules. The cyano group in tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate serves as a versatile handle for further functionalization, allowing chemists to explore diverse structural modifications. This flexibility has enabled the synthesis of analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The tert-butyl ester group in the compound's structure not only provides stability but also facilitates solubility in organic solvents, making it suitable for various synthetic applications. This characteristic is particularly useful in multi-step syntheses where compatibility with different reaction conditions is crucial. The compound's ability to undergo selective reactions while maintaining structural integrity has made it a preferred choice for researchers aiming to develop complex molecular architectures.

In the realm of drug discovery, tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate has been explored as a precursor for the synthesis of novel inhibitors targeting enzymes involved in cancer progression. Studies have demonstrated that derivatives of this compound can interfere with key signaling pathways, leading to reduced tumor growth and metastasis. The chloroquinoxaline moiety, in particular, has been shown to exhibit potent activity against kinases and other enzymes overexpressed in cancer cells.

The cyanoacetic acid moiety has also been implicated in the development of compounds with anti-inflammatory properties. Research indicates that derivatives of this class can modulate inflammatory cytokine production, thereby providing relief from chronic inflammatory conditions. The combination of these two functional groups makes tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate a promising candidate for further investigation in this therapeutic area.

Synthetic methodologies for preparing tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate have been refined over the years, enabling efficient and scalable production. Modern techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the quinoxaline core with high precision. These advances have not only improved yield but also minimized byproduct formation, ensuring a cleaner synthetic route.

The compound's applicability extends beyond pharmaceuticals into agrochemical research. Quinoxaline derivatives have shown promise as herbicides and fungicides due to their ability to inhibit essential enzymatic processes in plants and fungi. The structural features of tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate, particularly the chloroquinoxaline scaffold, make it a suitable candidate for developing environmentally friendly crop protection agents.

In conclusion, Tert-butyl 2-(3-chloroquinoxalin-2-yl)-2-cyanoacetate (CAS No. 10176-24-6) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical research. Its unique structural features, including the quinoxaline core, cyano group, and tert-butyl ester moiety, contribute to its versatility as a synthetic intermediate and pharmacophore. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical biology and drug discovery efforts.